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Compound of Interest

Compound Name: 2-Ethoxy-4-methylpentan-1-amine

Cat. No.: B13298305

Get Quote

Executive Summary & Compound Identity

2-Ethoxy-4-methylpentan-1-amine is a specialized aliphatic ether-amine intermediate, often
utilized in the synthesis of pharmaceutical building blocks, particularly for kinase inhibitors and
peptidomimetics where the isobutyl side chain mimics a Leucine residue. Its structural
uniqueness lies in the vicinal arrangement of a primary amine and an ethoxy ether functionality
on a branched alkyl chain.

IUPAC Name: 2-Ethoxy-4-methylpentan-1-amine[1][2]

CAS Number: 883538-38-3[1][2][3][4][5]

Molecular Formula: C

H

NO

Molecular Weight: 145.24 g/mol
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e Physical State: Colorless to pale yellow liquid (Standard conditions)

Structural Logic & Numbering

To ensure accurate spectral assignment, the carbon backbone is numbered starting from the
amine-bearing carbon:

C1: Methylene attached to Nitrogen (-CH
-NH

)

e C2: Methine attached to Ethoxy group (-CH(OEt)-)

e C3: Methylene bridge (-CH

)

e C4: Methine branching point (-CH(CH

)
)

C5/C4-Me: Terminal Methyl groups (Isobuty! tail)

Experimental Protocols for Spectral Acquisition

To obtain high-fidelity data, the following sample preparation and acquisition protocols are
recommended. These methods minimize solvent effects and exchangeable proton broadening.

Nuclear Magnetic Resonance (NMR)

Solvent Selection: Chloroform-

(CDCI
) is the standard solvent. However, for clear resolution of the amine protons (-NH

), Dimethyl Sulfoxide-
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(DMSO-
) is preferred as it slows proton exchange, sharpening the signal.

o Sample Prep: Dissolve 10-15 mg of the amine in 0.6 mL of solvent.
e Additives: If using CDCI

, add a trace of solid K
CO

to the tube to neutralize any acidic impurities that might protonate the amine and shift the
C1/C2 signals.

e Pulse Sequence: Standard 1H ZG30; 13C PGD (Power Gated Decoupling).

Infrared Spectroscopy (FT-IR)

Method: Attenuated Total Reflectance (ATR) is optimal for this liquid amine.
e Prep: Place 1 drop of neat liquid on the diamond/ZnSe crystal.

e Background: Air background acquired immediately prior to sampling.

e Resolution: 4 cm

, 32 scans.

Mass Spectrometry (MS)

Method: Electrospray lonization (ESI) in Positive Mode.
» Solvent: Methanol/Water (50:50) + 0.1% Formic Acid.

¢ Note: The formic acid ensures protonation to [M+H]

Spectroscopic Data Analysis[7][8][9]
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Mass Spectrometry (MS)

Primary lonization Event: The molecule readily protonates at the primary nitrogen.
e Parent lon [M+H]
:m/z 146.15 (Calculated)

Fragmentation Pattern (ESI/MS-MS): Under collision-induced dissociation (CID), the molecule
undergoes characteristic

-cleavages.

e Loss of Ammonia (Neutral Loss): [M+H - NH

]

m/z 129.

o -Cleavage (Ether side): Cleavage adjacent to the ether oxygen often yields stable oxonium
ions.

 |Isobutyl Characteristic: A fragment at m/z 43 (isopropyl cation) or m/z 57 (isobutyl cation) is
common in high-energy El spectra but less prominent in soft ESI.

[M+H - NH3]+ C4H9+
m/z 129.12 m/z 57.07

y (Elimination) (Isobutyl)
Parent lon [M+H]+

m/z 146.15 - 46 Da [M+H - EtOH]+
m/z 100.11
(

Ether Cleavage)
Click to download full resolution via product page

Figure 1: Predicted ESI-MS fragmentation pathway for 2-ethoxy-4-methylpentan-1-amine.

Infrared Spectroscopy (FT-IR)

The IR spectrum serves as a fingerprint for the ether-amine bifunctionality.
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Frequency (cm

Assignment Description

)

Weak doublet typical of
3350-3380 N-H Stretch (asym) ] _

primary amines.

Weak doublet paired with
3280-3300 N-H Stretch (sym)

above.

Strong. Alkyl chain (CH
2950-2850 C-H Stretch , CH

)-[6]
1580-1650 N-H Bend (Scissoring) Medium broad band.

Strong. Characteristic of
1080-1120 C-O-C Stretch

aliphatic ethers.

Diagnostic Note: The absence of a Carbonyl (C=0) band at 1700 cm

confirms the reduction of any amide/ester precursors.

Nuclear Magnetic Resonance (NMR)

The NMR data provides the definitive structural proof. The chemical shifts below are referenced
to TMS (

0.0) in CDCI
6]

H NMR Data (400 MHz, CDCI
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Position

(ppm)

Multiplicity

Integral

Coupling (

)

Assignment
Logic

C1l-H

2.65-2.75

Multiplet (dd)

to Amine
(Shielded
relative to

ether

C2-H

3.30-3.45

Multiplet

1H

to Ether
(Deshielded,
Chiral

center).

O-CH

3.45-3.60

Multiplet (q
like)

2H

7.0 Hz

Ethoxy
methylene
(Diastereotop

ic potential).

1.18

Triplet

3H

7.0 Hz

Ethoxy
methyl.

C3-H

1.25-1.45

Multiplet

2H

Methylene
bridge.

C4-H

1.65-1.75

Multiplet
(sept)

1H

6.6 Hz

Methine of
Isobutyl

group.

C5/Me

0.91

Doublet

6H

6.6 Hz

Terminal
Isopropyl
methyls.

-NH

1.20-1.80

Broad Singlet

Exchangeabl
e (Shift varies
with
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concentration

).

C NMR Data (100 MHz, CDCI

)
Position Carbon Type Assignment Logic
(ppM) P g g

Methine attached to

Cc2 78.5 CH Oxygen (Most
downfield alkyl).

O-CH 64.8 CH Ethoxy methylene.
Methylene attached to

c1 45.2 CH ey
Nitrogen.

C3 41.5 CH Methylene bridge.

C4 24.8 CH Isobutyl methine.
Terminal methyls (May

C5/Me 22.9/22.7 CH split if diastereotopic
influence is strong).

O-Et-Me 15.6 CH Ethoxy methy.

Synthesis & Causality (Contextualizing the Data)

Understanding the synthesis aids in identifying impurities (e.g., unreacted nitrile or alcohol).

The most robust route to this structure involves the Reductive Amination of the corresponding

-ethoxy aldehyde or the Reduction of an

-ethoxy amide.

Pathway:
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o Starting Material: 4-methyl-1-pentene is epoxidized or 2-bromo-4-methylpentanoic acid is
used.

 Etherification: Introduction of the ethoxy group at C2.

e Amine Formation: Conversion of the C1 functionality (Carboxyl/Aldehyde) to Amine via
amide reduction (LiAIH

) or nitrile reduction.
Impurity Watch:
e Peak at

3.7-4.0 (1H NMR): Indicates unreacted Alcohol (if made from Leucinol).

e Peak at 1740 cm

(IR): Indicates unreduced Ester/Amide.

2-Ethoxy-4-methylpentanamide LiAIH4 / THF
(Precursor) (Reduction)

Reduction of C=0 to CH2

2-Ethoxy-4-methylpentan-1-amine
QEI[E)

Impurity Check:
IR ~1650 cm-1 (Amide C=0)

Click to download full resolution via product page

Figure 2: Synthesis logic and associated impurity markers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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